Cas no 1096901-30-2 (2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid)
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(difluoromethoxy)-4-methoxybenzoic Acid
- Benzoic acid, 2-amino-5-(difluoromethoxy)-4-methoxy-
- 2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid
-
- Inchi: 1S/C9H9F2NO4/c1-15-6-3-5(12)4(8(13)14)2-7(6)16-9(10)11/h2-3,9H,12H2,1H3,(H,13,14)
- InChI Key: NMVWLHHXAMIXCH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(OC(F)F)=C(OC)C=C1N
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A597415-10mg |
2-Amino-5-(difluoromethoxy)-4-methoxybenzoic Acid |
1096901-30-2 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A597415-50mg |
2-Amino-5-(difluoromethoxy)-4-methoxybenzoic Acid |
1096901-30-2 | 50mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A597415-100mg |
2-Amino-5-(difluoromethoxy)-4-methoxybenzoic Acid |
1096901-30-2 | 100mg |
$ 295.00 | 2022-06-08 | ||
| Enamine | EN300-53185-0.05g |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid |
1096901-30-2 | 95.0% | 0.05g |
$94.0 | 2025-02-20 | |
| Enamine | EN300-53185-0.1g |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid |
1096901-30-2 | 95.0% | 0.1g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-53185-0.25g |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid |
1096901-30-2 | 95.0% | 0.25g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-53185-0.5g |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid |
1096901-30-2 | 95.0% | 0.5g |
$318.0 | 2025-02-20 | |
| Enamine | EN300-53185-1.0g |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid |
1096901-30-2 | 95.0% | 1.0g |
$407.0 | 2025-02-20 | |
| Enamine | EN300-53185-2.5g |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid |
1096901-30-2 | 95.0% | 2.5g |
$798.0 | 2025-02-20 | |
| Enamine | EN300-53185-5.0g |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid |
1096901-30-2 | 95.0% | 5.0g |
$1179.0 | 2025-02-20 |
2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid
Comprehensive Guide to 2-Amino-5-(difluoromethoxy)-4-methoxybenzoic Acid (CAS No. 1096901-30-2): Properties, Applications, and Market Insights
2-Amino-5-(difluoromethoxy)-4-methoxybenzoic acid (CAS No. 1096901-30-2) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique molecular structure, combining amino, difluoromethoxy, and methoxy functional groups, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential applications in drug development and specialty chemicals.
The compound's molecular formula and structural features make it particularly valuable for medicinal chemistry applications. Its difluoromethoxy group enhances metabolic stability, a property highly sought after in modern pharmaceutical intermediates. Recent studies suggest that derivatives of 2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid may show promise in addressing current challenges in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.
From a synthetic chemistry perspective, 1096901-30-2 presents interesting challenges and opportunities. The presence of multiple functional groups allows for various chemical modifications, making it a valuable building block for more complex molecules. In organic synthesis, this compound serves as a precursor for creating diverse molecular architectures, particularly in the development of bioactive compounds with potential therapeutic applications.
The physicochemical properties of 2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid contribute to its growing importance in material science applications. Its solubility characteristics and thermal stability make it suitable for specialized formulations where precise control over molecular interactions is required. Researchers are exploring its potential in creating advanced functional materials with specific electronic or optical properties.
In the context of current scientific trends, this compound aligns with several research hotspots, including the development of fluorinated pharmaceuticals and green chemistry approaches. The incorporation of fluorine atoms, as seen in the difluoromethoxy moiety, is a growing trend in drug design due to its ability to modulate biological activity and improve pharmacokinetic properties. This makes 1096901-30-2 particularly relevant to contemporary medicinal chemistry research.
The analytical characterization of 2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for ensuring the compound's purity and verifying its structural integrity, especially when used as a research chemical or pharmaceutical intermediate. Quality control protocols for this substance typically include rigorous spectroscopic verification and chromatographic analysis.
From a market perspective, the demand for specialized chemical intermediates like 1096901-30-2 continues to grow, driven by advancements in drug discovery and material science. The compound's unique structural features position it as a valuable asset in the fine chemicals market, with potential applications spanning multiple industries. Current market analysis suggests increasing interest from both academic research institutions and pharmaceutical companies.
Safety considerations for handling 2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this chemical. Material safety data sheets provide detailed guidance on safe handling practices and storage conditions for this substance.
The synthetic routes to produce 1096901-30-2 involve multi-step organic transformations that require careful optimization. Recent process chemistry developments have focused on improving the yield and purity of this compound while minimizing environmental impact. These advancements align with the broader industry trend toward sustainable chemistry practices and green synthesis methodologies.
Looking ahead, 2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid is poised to play an important role in emerging scientific applications. Its structural versatility makes it a candidate for further exploration in areas such as molecular recognition, supramolecular chemistry, and catalysis. As research continues to uncover new potential uses for this compound, its significance in both academic studies and industrial applications is likely to increase.
1096901-30-2 (2-amino-5-(difluoromethoxy)-4-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)